molecular formula C14H15N3O B14232795 Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone CAS No. 533931-18-9

Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone

Cat. No.: B14232795
CAS No.: 533931-18-9
M. Wt: 241.29 g/mol
InChI Key: RORCUMPTESEVTH-UHFFFAOYSA-N
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Description

Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone is a chemical compound that features a phenyl group attached to a cyclopentyl ring, which is further substituted with a 1H-1,2,4-triazol-1-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone typically involves the reaction of a cyclopentanone derivative with a phenyl-substituted triazole under specific conditions. The reaction may require the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated systems, and advanced purification techniques to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions

Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired outcome, including temperature, solvent, and reaction time .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone has several applications in scientific research:

Mechanism of Action

The mechanism of action of Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone involves its interaction with specific molecular targets and pathways within biological systems. This may include binding to enzymes or receptors, altering cellular processes, and modulating biochemical pathways. The exact mechanism can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

  • Phenyl(1H-1,2,3-triazol-4-yl)methanone
  • (1-Benzyl-1H-1,2,3-triazol-4-yl)(phenyl)methanone
  • 2-(1H-1,2,4-triazol-1-yl)terephthalic acid

Uniqueness

Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone is unique due to its specific structural arrangement, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry .

Properties

CAS No.

533931-18-9

Molecular Formula

C14H15N3O

Molecular Weight

241.29 g/mol

IUPAC Name

phenyl-[1-(1,2,4-triazol-1-yl)cyclopentyl]methanone

InChI

InChI=1S/C14H15N3O/c18-13(12-6-2-1-3-7-12)14(8-4-5-9-14)17-11-15-10-16-17/h1-3,6-7,10-11H,4-5,8-9H2

InChI Key

RORCUMPTESEVTH-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)(C(=O)C2=CC=CC=C2)N3C=NC=N3

Origin of Product

United States

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